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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of picoxystrobin in
agricultural field trials, including its mechanism of action, efficacy data against key fungal
pathogens, and detailed protocols for conducting robust field experiments.

Introduction to Picoxystrobin

Picoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin group (Qol
fungicides).[1][2] It functions by inhibiting mitochondrial respiration in fungi by blocking electron
transfer at the Quinone outer (Qo) center of the cytochrome bcl complex, ultimately leading to
reduced ATP production and cessation of fungal growth.[2][3][4] This mode of action provides
both preventative and curative activity against a wide range of plant diseases.[1][2]
Picoxystrobin exhibits systemic and translaminar movement within the plant, ensuring
thorough distribution and protection of plant tissues.[2]

Signaling Pathway of Picoxystrobin
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Caption: Mechanism of action of picoxystrobin in inhibiting fungal mitochondrial respiration.

Quantitative Efficacy Data

The following tables summarize the efficacy of picoxystrobin from various agricultural field

trials.

Table 1: Efficacy of Picoxystrobin against Asian
Soybean Rust (Phakopsora pachyrhizi)
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L Disease Disease . Yield
Treatmen  Applicati . Yield ( Referenc
Severity Control Increase
t on Rate kg/ha)
(%) (%) (%)

Untreated
- 75.0 - 2500 - [3]
Control

Picoxystro

y 240 mL/ha  34.4 54.1 3100 24.0 [4]
N

Picoxystro

) 360 mL/ha - - - - [4]
bin

Picoxystro

_ 480 mL/ha - - - - [4]
bin

Picoxystro
bin +

300 mL/ha - - 3450 38.0 4]
Cyprocona

zole

Note: Dashes indicate data not available in the cited sources.

Table 2: Efficacy of Picoxystrobin against Wheat
Diseases
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Target Disease

Picoxystrobin

Efficacy Rating

Reference

Application

Powdery Mildew 6.0-12.0fl. oz/A Good [5]
Stagonospora

Leaf/Glume Blotch 6.0-12.0fl. oz/A Very Good [5]
Septoria Leaf Blotch 6.0-12.0fl. oz/A Very Good [5]
Tan Spot 6.0-12.0fl. oz/A Very Good [5]
Stripe Rust 6.0 - 12.0 fl. oz/A Excellent [5]
Leaf Rust 6.0-12.0fl. oz/A Very Good [5]
Stem Rust 6.0-12.0fl. oz/A Very Good [5]

Experimental Protocols for Agricultural Field Trials

This section outlines a detailed protocol for conducting field trials to evaluate the efficacy of

picoxystrobin.

Experimental Design

A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field

variability.

e Treatments: Include an untreated control, picoxystrobin at various application rates, and

potentially a tank-mix with another fungicide.

» Replication: Each treatment should be replicated at least four times.

o Plot Size: The size of individual plots will depend on the crop and available land, but a

common size is 2.25 x 6.00 meters.[4]

o Randomization: Treatments should be randomly assigned to plots within each block.

Trial Establishment and Maintenance
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» Site Selection: Choose a field with a history of the target disease and uniform soil
characteristics.

o Crop Husbandry: Follow standard agronomic practices for the specific crop, including
fertilization, weed control, and pest management, ensuring these are applied uniformly
across all plots.

o Buffer Zones: Establish buffer zones around the trial area and between plots to prevent
spray drift.

Fungicide Application

e Timing: Application timing is critical for optimal disease control.

o Wheat: Applications are often targeted at specific growth stages, such as the emergence
of the flag leaf (GS39), which is crucial for grain filling.[6][7] Early applications at the start
of stem extension may also be beneficial.[6][8]

o Soybean: Applications for Asian soybean rust control are typically initiated at or before the
first sign of disease, often at growth stages like V6 or early reproductive stages (R1-R5).
[4] Multiple applications may be necessary depending on disease pressure.

o Equipment: Use a calibrated sprayer to ensure accurate and uniform application of the
fungicide. A CO2-pressurized precision sprayer is often used in research trials.[4]

o Application Volume: A standard spray volume is 150 L/ha, but this may be adjusted based on
crop canopy and equipment.[4]

Data Collection and Assessment

o Disease Severity: Assess disease severity at regular intervals using standardized rating
scales or by estimating the percentage of leaf area affected.

» Phytotoxicity: Visually inspect plants for any signs of phytotoxicity, such as chlorosis,
necrosis, or stunting, and rate the severity.

 Yield: At crop maturity, harvest the center rows of each plot to determine grain yield. Adjust
yield data to a standard moisture content.
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o Grain Quality: For cereal crops, parameters such as thousand-grain weight and specific
weight can be measured.[6][8]

Data Analysis

» Statistical Software: Use statistical software to perform an Analysis of Variance (ANOVA) on
the collected data.

o Mean Separation: If the ANOVA shows significant treatment effects, use a mean separation
test (e.g., Tukey's HSD) to compare individual treatment means.

o Area Under the Disease Progress Curve (AUDPC): Calculate the AUDPC from the disease
severity data to provide an integrated measure of disease development over time.

Experimental Workflow
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Caption: General workflow for conducting an agricultural field trial for a fungicide like
picoxystrobin.

Resistance Management

To mitigate the risk of fungicide resistance, it is recommended to use picoxystrobin as part of
an integrated disease management program. This includes rotating or tank-mixing
picoxystrobin with fungicides that have different modes of action.[3]

Safety Precautions

Always refer to the manufacturer's safety data sheet (SDS) and product label for detailed
information on handling, personal protective equipment (PPE), and environmental precautions.

Disclaimer: This document is intended for informational purposes for a scientific audience and
should not be used as a substitute for the product label or consultation with agricultural
extension professionals. Always follow the label instructions for legal and safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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